Cas no 65938-78-5 (4-methylpyridine-2-sulfonamide)

4-Methylpyridine-2-sulfonamide is a specialized sulfonamide derivative featuring a methyl-substituted pyridine core. This compound is valued for its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both sulfonamide and pyridine moieties enhances its reactivity, enabling its use in the development of biologically active molecules. Its structural properties facilitate selective modifications, making it a versatile building block for heterocyclic chemistry. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Researchers favor it for its consistent purity and compatibility with a range of synthetic protocols, supporting efficient derivatization for targeted molecular design.
4-methylpyridine-2-sulfonamide structure
65938-78-5 structure
Product Name:4-methylpyridine-2-sulfonamide
CAS No:65938-78-5
MF:C6H8N2O2S
MW:172.204919815063
MDL:MFCD11656590
CID:503003
PubChem ID:12295470
Update Time:2025-11-02

4-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-Pyridinesulfonamide
    • 2-Pyridinesulfonamide, 4-methyl-
    • 2-Pyridinesulfonamide,4-methyl-(9CI)
    • 4-methylpyridine-2-sulfonamide
    • 2-PYRIDINESULFONAMIDE,4-METHYL
    • 4-Methyl-pyridin-2-sulfonsaeure-amid
    • 4-methyl-pyridine-2-sulfonic acid amide
    • Z854066780
    • SCHEMBL3675739
    • DTXSID50485444
    • AM101097
    • CS-0529637
    • EN300-76860
    • F84392
    • A835283
    • AKOS008148431
    • GS1187
    • 65938-78-5
    • MDL： MFCD11656590
    • Inchi： 1S/C6H8N2O2S/c1-5-2-3-8-6(4-5)11(7,9)10/h2-4H,1H3,(H2,7,9,10)
    • InChI Key： FBMGULVEPROMAT-UHFFFAOYSA-N
    • SMILES： S(C1C=C(C)C=CN=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 172.03100
  • Monoisotopic Mass: 172.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.347
  • Boiling Point: 381.598 °C at 760 mmHg
  • Flash Point: 184.584 °C
  • PSA: 81.43000
  • LogP: 1.81850

4-methylpyridine-2-sulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-methylpyridine-2-sulfonamide Pricemore >>

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